![molecular formula C8H16ClNO B6218759 rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride CAS No. 2763584-03-6](/img/no-structure.png)
rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride
Overview
Description
Rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride (ROBH) is a cyclic amine that is used in lab experiments for various purposes, including synthesis and research. It is a white, odorless, crystalline solid that can be used in a variety of ways and has a wide range of applications.
Mechanism of Action
Rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride acts as a proton donor, donating protons to the reaction mixture. This proton donation facilitates the formation of new bonds between the reactants, leading to the formation of the desired product.
Biochemical and Physiological Effects
rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, and to interact with other biological compounds, such as proteins and nucleic acids. It has also been found to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride has a number of advantages when used in lab experiments. It is a relatively inexpensive reagent, and its proton donating properties make it useful for a variety of reactions. However, it is also limited in its use, as it is not soluble in water and is not very stable in the presence of light and heat.
Future Directions
There are a number of potential future directions for the use of rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride. It could be used in the development of new pharmaceuticals, as a reactant for the synthesis of more complex molecules, and as a catalyst for the synthesis of polymers. It could also be used in the development of new materials, and as a reagent for the synthesis of natural products. Additionally, it could be used in the synthesis of organic compounds, as a reactant for the synthesis of pharmaceuticals, and as a catalyst for the synthesis of polymers. Finally, it could be used in the development of new materials for industrial applications.
Synthesis Methods
Rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride can be synthesized through a variety of methods, including the reaction of 2-chloro-1-methyl-3-nitrobenzene and 2-amino-1,5-dimethylpyrrole in the presence of a base such as sodium hydroxide. The reaction is then quenched with hydrochloric acid to yield a white, odorless, crystalline solid.
Scientific Research Applications
Rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride has been used in a variety of scientific research applications, including in the synthesis of organic compounds, as a catalyst for the synthesis of polymers, and as a reactant in the synthesis of pharmaceuticals. It has also been used in the development of new materials and as a reagent for the synthesis of natural products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,5S)-9-oxabicyclo[3.3.1]nonan-2-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, followed by the introduction of an amine group and the addition of a hydrochloride salt to form the final product.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclopentadiene and maleic anhydride are reacted in the presence of a catalyst to form the bicyclic ring system.", "Step 2: The resulting intermediate is then reacted with methylamine to introduce the amine group.", "Step 3: Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of the amine.", "Step 4: The product is isolated and purified using standard techniques, such as recrystallization or chromatography." ] } | |
CAS RN |
2763584-03-6 |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
